Cas no 13031-33-9 (Nitroethane-1,1-d2)

Nitroethane-1,1-d2 Properties

Names and Identifiers

• Ethane-1,1-d2, 1-nitro-(7CI,8CI,9CI)
• [1,1-2H2]nitroethane
• < 1-2H(2)> -Nitroethan
• 1,1-dideuterio-1-nitro-ethane
• 1,1-Dideuterionitroethan
• 1,1-Dideuteronitroethane
• 1-Nitro-< 1-2H(2)> -ethan
• 1-Nitro-1,1-dideutero-ethan
• 417688_ALDRICH
• I14-46076
• Nitroaethan-1,1-d2
• Nitroethane-1,1-d2
• Nitroethane--d2
• 1-NITROETHANE-1,1-D2
• 1-NITROETHANE-1 1-D2 99 ATOM % D
• DTXSID40583680
• Nitro(1,1-~2~H_2_)ethane
• 13031-33-9
• AKOS015913711
• J-005786
• 1,1-dideuterio-1-nitroethane
• NITROETHANE-1,1-D2
• +Expand

• InChIKey： MCSAJNNLRCFZED-CBTSVUPCSA-N
• Inchi： InChI=1S/C2H5NO2/c1-2-3(4)5/h2H2,1H3/i2D2
• SMILES： O=[N+](C(C)([2H])[2H])[O-]

Computed Properties

• Exact Mass: 79.05713
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 77.044581894g/mol
• Heavy Atom Count: 5
• Complexity: 37.4
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• Refractive Index: n20/D 1.3905(lit.)
• Boiling Point: 114-115 °C(lit.)
• Melting Point: −90 °C(lit.)
• Flash Point: 87 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.073 g/mL at 25 °C(lit.)